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The ionizable cationic lipidoid 306-012B-3 has emerged as a highly effective component of
lipid nanoparticle (LNP) formulations for the delivery of antisense oligonucleotides (ASOSs).
These application notes provide a comprehensive overview of its use, including quantitative
performance data and detailed experimental protocols for in vitro and in vivo applications.

Core Concepts and Applications

306-012B-3 is utilized to formulate LNPs that encapsulate and deliver ASOs to target cells and
organs.[1][2][3] Upon intravenous administration in mice, LNPs incorporating 306-O12B-3 have
demonstrated a strong tendency to accumulate in the liver.[1][2][3] This characteristic makes it
a prime candidate for treating liver-associated diseases by silencing specific gene expression.

A notable application is the delivery of ASOs targeting proprotein convertase subtilisin/kexin
type 9 (PCSKD9), a key regulator of cholesterol metabolism. By silencing the PCSK9 gene,
these ASO-loaded LNPs can effectively reduce PCSK9 protein levels and, consequently, lower
serum cholesterol.[4] Furthermore, in combination with other cationic lipidoids like NT1-O14B,
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306-012B-3 has been used to deliver ASOs to the brain for targeting tau protein, indicating its
versatility for neurological applications.[1][2]

Quantitative Performance Data

The efficacy of 306-012B-3 in ASO delivery has been quantified in preclinical studies. The
following tables summarize key performance metrics.

Table 1: In Vivo Efficacy of 306-012B-3 LNP for PCSK9
ASO Delivery in Mice

Parameter Value Target Gene Organ Reference

Median Effective

0.034 mg/kg PCSK9 mRNA Liver [41151[6]
Dose (ED50)

ED50 for mRNA

) ] 0.088 mg/kg PCSK9 mRNA Liver [4]
Level Silencing

Table 2: In Vivo Safety Profile of 306-012B-3 LNP with

PCSK9 ASO
Parameter Dose Observation Organ Reference
o No observed
Toxicity i . ) i
Up to 5 mg/kg liver or kidney Liver, Kidney [4115]
Assessment

toxicity

Signaling Pathway and Mechanism of Action

The primary mechanism of action for ASO delivery via 306-012B-3 LNPs involves the targeted
degradation of mRNA.
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Caption: PCSK9 mRNA silencing pathway in hepatocytes.

Experimental Protocols

The following are detailed protocols for the formulation of 306-012B-3 LNPs and their
application in vivo.

Protocol 1: Formulation of 306-012B-3 LNPs for ASO
Delivery

This protocol describes the preparation of LNPs encapsulating ASOs using a microfluidic
mixing method.

Materials:

306-012B-3 ionizable lipidoid
e Cholesterol
¢ 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

o 1, 2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000]
(DSPE-PEG2000)

e Antisense oligonucleotide (ASO)

o Ethanol
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e Sodium acetate buffer (25 mM, pH 5.2)

o Phosphate-buffered saline (PBS)

o Microfluidic mixing device (e.g., NanoAssemblr)
Procedure:

o Prepare Lipid Stock Solution: Dissolve 306-012B-3, cholesterol, DOPE, and DSPE-
PEG2000 in ethanol at a specific molar ratio. A commonly used ratio is 35:40:22.5:2.5.

o Prepare ASO Solution: Dissolve the ASO in sodium acetate buffer (25 mM, pH 5.2).
e Microfluidic Mixing:

o Set the flow rate ratio of the aqueous phase (ASO solution) to the organic phase (lipid
solution) to 3:1.

o Pump the two solutions simultaneously through the microfluidic mixing device. The rapid
mixing will lead to the self-assembly of LNPs encapsulating the ASO.

» Dialysis: Dialyze the resulting LNP solution against PBS overnight at 4°C to remove ethanol
and non-encapsulated ASO.

e Characterization:

o Measure the particle size and polydispersity index (PDI) using dynamic light scattering
(DLS).

o Determine the encapsulation efficiency of the ASO using a suitable assay (e.g., Quant-iT
RiboGreen assay after lysing the LNPs with a detergent).
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Caption: Workflow for LNP-ASO formulation.

Protocol 2: In Vivo ASO Delivery and Gene Knockdown
Assessment in Mice

This protocol outlines the procedure for administering 306-012B-3 LNP-ASO complexes to
mice and evaluating the target gene knockdown.

Materials:

LNP-ASO formulation (from Protocol 1)

BALB/c mice (or other suitable strain)

Sterile PBS

RNA extraction kit

Reverse transcription kit
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gPCR master mix and primers for the target gene (e.g., PCSK9) and a housekeeping gene

ELISA kit for the target protein (e.g., PCSK9)

Serum collection tubes

Anesthesia and euthanasia supplies

Procedure:

e Animal Dosing:

o Dilute the LNP-ASO formulation in sterile PBS to the desired concentration.

o Administer the formulation to mice via intravenous (IV) injection (e.g., tail vein). Doses can
range from 0.01 mg/kg to 5 mg/kg of ASO.

o Sample Collection:
o At a predetermined time point (e.g., 72 hours post-injection), anesthetize the mice.
o Collect blood via cardiac puncture for serum analysis.
o Perfuse the liver with PBS and harvest the organ.

e RNA Analysis:

[e]

Homogenize a portion of the liver tissue.

(¢]

Extract total RNA using a commercial kit.

[¢]

Synthesize cDNA using a reverse transcription Kit.

[¢]

Perform qPCR to quantify the relative mRNA expression of the target gene, normalized to
a housekeeping gene.

o Protein Analysis:

o Separate serum from the collected blood.
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o Measure the concentration of the target protein in the serum using an ELISA kit according
to the manufacturer's instructions.

o Toxicity Assessment (Optional):

o Analyze serum for markers of liver (e.g., ALT, AST) and kidney (e.g., BUN, creatinine)
function.

o Perform histological analysis of organ tissues.

IV Injection of LNP-ASO
into Mice

Sample Collection (72h)
(Blood, Liver)

Liver RNA Analysis Serum Protein Analysis Toxicity Assessment
(RNA Extraction, RT-qPCR) (ELISA) (Serum Biomarkers, Histology)

Data Analysis
(Gene Knockdown, Protein Reduction)

Click to download full resolution via product page

Caption: In vivo experimental workflow.

Conclusion

306-012B-3 is a potent and safe ionizable lipidoid for the formulation of LNPs for ASO delivery,
particularly to the liver. The provided data and protocols offer a solid foundation for researchers
and drug developers to utilize this technology for preclinical studies and therapeutic
development. The high efficiency, as demonstrated by the low ED50 for PCSK9 knockdown,
positions 306-012B-3 as a valuable tool in the field of nucleic acid therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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